Cas no 90408-32-5 (1H-Imidazole-1-sulfonamide,N,N,2,5-tetramethyl-)

1H-Imidazole-1-sulfonamide,N,N,2,5-tetramethyl- structure
90408-32-5 structure
Product Name:1H-Imidazole-1-sulfonamide,N,N,2,5-tetramethyl-
CAS No:90408-32-5
MF:C7H13N3O2S
MW:203.262019872665
CID:798326
PubChem ID:13161809
Update Time:2025-04-19

1H-Imidazole-1-sulfonamide,N,N,2,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-sulfonamide,N,N,2,5-tetramethyl-
    • N,N,2,5-tetramethylimidazole-1-sulfonamide
    • N,N-DIMETHYL-2,5-DIMETHYLIMIDAZOLE-1-SULFONAMIDE
    • 90408-32-5
    • N,N,2,5-Tetramethyl-1H-imidazole-1-sulfonamide
    • AKOS015964915
    • DTXSID60523563
    • Inchi: 1S/C7H13N3O2S/c1-6-5-8-7(2)10(6)13(11,12)9(3)4/h5H,1-4H3
    • InChI Key: QRGPXMWYWNNYEV-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1C(C)=NC=C1C)(=O)=O

Computed Properties

  • Exact Mass: 203.07284784g/mol
  • Monoisotopic Mass: 203.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.6Ų
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